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Compound of Interest

Compound Name: (2-Thienyl)-methylsilane

Cat. No.: B15480217 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the core properties of

trimethyl(thiophen-2-yl)silane, a versatile organosilicon compound incorporating a thiophene

moiety. Thiophene and its derivatives are of significant interest in medicinal chemistry and

materials science due to their diverse biological activities and electronic properties. The

introduction of a trimethylsilyl group can modify the chemical reactivity and physical properties

of the thiophene ring, making this compound a valuable building block in organic synthesis.

This document details the chemical and physical properties, provides an experimental protocol

for its synthesis, and presents its spectroscopic data.

Chemical and Physical Properties
The following table summarizes the key chemical and physical properties of trimethyl(thiophen-

2-yl)silane.
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Property Value

Molecular Formula C₇H₁₂SSi

Molecular Weight 156.32 g/mol

CAS Number 18245-28-8

Appearance Colorless to yellow liquid

Purity ≥97%

Storage Temperature 2-8°C, sealed in dry, dark place

Experimental Protocols
The synthesis of trimethyl(thiophen-2-yl)silane can be achieved through the reaction of a 2-

thienyl organometallic reagent with trimethylsilyl chloride. A common and effective method

involves the in-situ generation of 2-thienyllithium from 2-bromothiophene, which is then

quenched with trimethylsilyl chloride.

Synthesis of Trimethyl(thiophen-2-yl)silane via
Lithiation[1]
Materials:

2-Bromothiophene

n-Butyllithium (BuLi) in hexanes

Trimethylsilyl chloride (TMSCl)

Anhydrous diethyl ether (Et₂O) or tetrahydrofuran (THF)

Ice-water

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
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Petroleum ether for chromatography

Procedure:

To a solution of n-butyllithium (16 mmol) in 20 mL of anhydrous diethyl ether, cooled to -70°C

under an inert atmosphere (e.g., argon or nitrogen), 2.60 g (16 mmol) of 2-bromothiophene

is added dropwise.

The reaction mixture is allowed to warm to room temperature and stirred for 4 hours. This

results in the formation of a solution of 2-thienyllithium.[1]

The solution of 2-thienyllithium is then cooled again, and 1.52 g (14 mmol) of trimethylsilyl

chloride in 10 mL of THF is added dropwise.

The reaction mixture is stirred for 4 hours and then poured into 100 mL of ice-water to

quench the reaction.

The aqueous layer is extracted with diethyl ether (3 x 30 mL).

The combined organic layers are washed with 100 mL of brine.

The organic phase is dried over anhydrous magnesium sulfate.

The solvent is removed under reduced pressure (in vacuo).

The resulting residue is purified by column chromatography on silica gel using petroleum

ether as the eluent to yield the final product, trimethyl(thiophen-2-yl)silane.

Spectroscopic Data
The structural confirmation of trimethyl(thiophen-2-yl)silane is achieved through various

spectroscopic techniques. The following tables summarize the expected data.

¹H NMR Spectroscopic Data
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Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

~7.6 dd ~5.0, ~1.0 H-5 (α-proton)

~7.2 dd ~3.5, ~1.0 H-3 (β-proton)

~7.0 dd ~5.0, ~3.5 H-4 (β-proton)

~0.3 s - Si(CH₃)₃

¹³C NMR Spectroscopic Data
Chemical Shift (δ) ppm Assignment

~140 C-2 (C-Si)

~134 C-5

~130 C-3

~128 C-4

~-0.5 Si(CH₃)₃

Infrared (IR) Spectroscopic Data
Wavenumber (cm⁻¹) Assignment

~3100-3000 C-H stretching (aromatic)

~2960-2850 C-H stretching (aliphatic, Si-CH₃)

~1500-1400 C=C stretching (thiophene ring)

~1250 Si-CH₃ symmetric deformation

~840 Si-C stretching

~700 C-S stretching

Mass Spectrometry (MS) Data
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m/z Fragmentation

156 [M]⁺ (Molecular ion)

141 [M - CH₃]⁺

73 [Si(CH₃)₃]⁺

Logical Workflow and Diagrams
The synthesis and characterization of trimethyl(thiophen-2-yl)silane follow a logical

experimental workflow. This can be visualized to provide a clear overview of the process.

Start: Reagents
(2-Bromothiophene, BuLi, TMSCl)

Lithiation Reaction
Formation of 2-Thienyllithium

Silylation Reaction
Quenching with TMSCl

Aqueous Workup
(Extraction and Washing)

Purification
(Column Chromatography)

Final Product
Trimethyl(thiophen-2-yl)silane

Spectroscopic Characterization
(NMR, IR, MS)

Click to download full resolution via product page

Caption: Synthesis and characterization workflow for trimethyl(thiophen-2-yl)silane.

Reactivity and Applications
Trimethyl(thiophen-2-yl)silane is a versatile intermediate in organic synthesis. The trimethylsilyl

group can act as a protecting group for the 2-position of the thiophene ring, allowing for

selective functionalization at other positions. Furthermore, the silyl group can be replaced by

other functional groups through ipso-substitution reactions, providing a route to a variety of 2-

substituted thiophenes. This reactivity makes it a valuable precursor for the synthesis of

pharmaceuticals, organic electronic materials, and other functionalized molecules.

Conclusion
This technical guide has provided a detailed overview of the properties, synthesis, and

characterization of trimethyl(thiophen-2-yl)silane. The presented data and protocols offer a

valuable resource for researchers and professionals working in the fields of organic synthesis,

medicinal chemistry, and materials science. The well-defined synthetic route and clear

spectroscopic signatures make this compound a readily accessible and useful building block

for the development of novel thiophene-containing molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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